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Compound of Interest

Compound Name: Usp1-IN-9

Cat. No.: B15585137

Get Quote

The proper disposal of specialized research chemicals is paramount for maintaining a safe

laboratory environment and ensuring environmental protection. For researchers, scientists, and

drug development professionals working with Usp1-IN-9, a potent and selective inhibitor of

ubiquitin-specific protease 1 (USP1), adherence to established disposal protocols is a critical

aspect of the experimental workflow.[1][2] While a specific Safety Data Sheet (SDS) with

explicit disposal instructions for Usp1-IN-9 is not publicly available, this guide provides a

comprehensive, step-by-step procedure for its proper disposal based on general best practices

for laboratory chemical waste management.

Chemical and Physical Properties of Usp1-IN-9
Understanding the basic properties of a compound is the first step in determining its

appropriate handling and disposal. Usp1-IN-9, also identified as KSQ-4279, is a complex

heterocyclic molecule.[2][3]
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Property Data

Synonyms KSQ-4279, USP1-IN-1[2][3]

Molecular Formula C27H25F3N8O[2]

Molecular Weight 534.54 g/mol [2]

Solubility
Insoluble in water; Soluble in DMSO (100

mg/mL) and Ethanol (100 mg/mL)[2]

Storage
Powder: 3 years at -20°C; In solvent: 1 year at

-80°C, 1 month at -20°C[2]

Step-by-Step Disposal Protocol for Usp1-IN-9
The following protocol is a general guideline. Researchers must always consult and adhere to

their institution's specific Environmental Health and Safety (EHS) procedures and all applicable

federal, state, and local regulations.[4][5]

Personal Protective Equipment (PPE)
Before handling Usp1-IN-9 for disposal, ensure appropriate PPE is worn. This includes, at a

minimum:

Safety glasses or goggles

A lab coat

Chemical-resistant gloves

If handling the powdered form, a dust mask or respirator may be necessary to prevent

inhalation. All handling of Usp1-IN-9 waste should ideally be performed within a certified

chemical fume hood.[6]

Waste Identification and Segregation
Properly identifying and segregating chemical waste is crucial to prevent dangerous reactions.

[7][8]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.selleckchem.com/products/ksq-4279.html
https://pubchem.ncbi.nlm.nih.gov/compound/Usp1-IN-1
https://www.selleckchem.com/products/ksq-4279.html
https://www.selleckchem.com/products/ksq-4279.html
https://www.selleckchem.com/products/ksq-4279.html
https://www.selleckchem.com/products/ksq-4279.html
https://www.benchchem.com/product/b15585137/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-usp1-in-9-a-procedural-guide
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Specialized_Research_Chemicals_A_Guide_for_EGFR_IN_112.pdf
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.benchchem.com/product/b15585137/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-usp1-in-9-a-procedural-guide
https://www.benchchem.com/product/b15585137/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-usp1-in-9-a-procedural-guide
https://www.benchchem.com/pdf/Safeguarding_Research_A_Step_by_Step_Guide_to_the_Proper_Disposal_of_PDE_9_Inhibitors.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unused or Expired Product: Pure, unused, or expired Usp1-IN-9 should be disposed of in its

original container if possible, or in a new, compatible container.[7][9] It must be treated as

hazardous chemical waste and should never be discarded in the regular trash or down the

drain.[4][10]

Contaminated Materials: Any materials that have come into contact with Usp1-IN-9 are

considered contaminated and must be disposed of as hazardous waste. This includes:

Gloves

Pipette tips

Vials and tubes

Bench paper and wipes[4][9]

Solutions: All solutions containing Usp1-IN-9 must be collected for chemical waste disposal.

[4] Do not mix with incompatible waste streams. For instance, halogenated and non-

halogenated solvent wastes are often collected separately.[7]

Waste Collection and Storage
Solid Waste: Collect solid waste, such as contaminated lab supplies and unused powder, in

a designated, puncture-resistant container or a clearly labeled bag for chemical waste.[4][9]

Liquid Waste: Collect liquid waste in a chemically resistant container with a secure, screw-on

cap.[4][8] The container should be compatible with the solvent used (e.g., do not store acidic

solutions in metal containers).[9]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Usp1-IN-9," the solvent/constituents with percentages, and the date

accumulation began.[6][8][11]

Storage Location: Store waste containers in a designated and secure satellite accumulation

area within the laboratory.[4][11] This area should be well-ventilated and away from

incompatible materials.[4] Ensure containers are kept closed except when adding waste.[8]

[11]
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Disposal Request and Pickup
Once a waste container is full or has been in accumulation for the maximum allowed time

(regulations vary by location), arrange for its disposal through your institution's EHS

department.[6] Complete a hazardous waste pickup request form as required, providing

accurate information about the waste's composition and quantity.[6][8]

Hazardous Waste Accumulation Guidelines
Institutions must adhere to strict limits on the amount of hazardous waste stored in satellite

accumulation areas. The following table summarizes typical regulatory limits.

Waste Type Maximum Accumulation Volume

Hazardous Waste 55 gallons[6][11]

Acutely Hazardous Waste (P-list) 1 quart (liquid) or 1 kilogram (solid)[11]

Note: While it is not confirmed if Usp1-IN-9 is classified as acutely hazardous, it is prudent to

handle it with a high degree of caution and minimize accumulation.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Usp1-IN-9.
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Caption: Workflow for the safe disposal of Usp1-IN-9 from point of generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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